Cas no 1805980-42-0 (2-(Chloromethyl)-5-(difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine)

• Product Name: 2-(Chloromethyl)-5-(difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine
• CAS No: 1805980-42-0
• MF: C₈H₄ClF₅INO
• MW: 387.472950935364
• CID: 4837199
• Update Time: 2025-05-21

2-(Chloromethyl)-5-(difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-5-(difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H4ClF5INO/c9-2-5-4(15)1-3(6(10)11)7(16-5)17-8(12,13)14/h1,6H,2H2
• InChI Key： JAXXOGKTZUQKKT-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)F)C(=NC=1CCl)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 255
• XLogP3: 4.1
• Topological Polar Surface Area: 22.1

Additional information on 2-(Chloromethyl)-5-(difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine

Comprehensive Overview of 2-(Chloromethyl)-5-(difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine (CAS No. 1805980-42-0)

2-(Chloromethyl)-5-(difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine (CAS No. 1805980-42-0) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including chloromethyl, difluoromethyl, iodo, and trifluoromethoxy substituents, which contribute to its reactivity and versatility in synthetic chemistry. Researchers are increasingly interested in this molecule due to its potential role in the development of novel bioactive compounds.

The structural complexity of 2-(Chloromethyl)-5-(difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine makes it a valuable intermediate in the synthesis of heterocyclic compounds. Its iodo and chloromethyl groups allow for further functionalization through cross-coupling reactions, while the difluoromethyl and trifluoromethoxy moieties enhance its lipophilicity and metabolic stability. These properties are particularly relevant in the design of crop protection agents and pharmaceutical candidates, aligning with current trends in sustainable agriculture and precision medicine.

In recent years, the demand for fluorinated pyridines has surged, driven by their applications in drug discovery and material science. The presence of fluorine atoms in 2-(Chloromethyl)-5-(difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine improves its binding affinity to biological targets, a feature highly sought after in the development of enzyme inhibitors and receptor modulators. This compound is also being explored for its potential in PET imaging, where radioactive isotopes can be introduced via its iodo group.

From an industrial perspective, CAS No. 1805980-42-0 is synthesized through multi-step processes involving halogenation and fluorination reactions. Its stability under various conditions makes it suitable for large-scale production, though handling requires adherence to standard safety protocols. The compound's solubility in organic solvents like dichloromethane and dimethyl sulfoxide facilitates its use in laboratory settings.

Environmental and regulatory considerations are paramount when working with halogenated compounds. Researchers emphasize the importance of green chemistry principles to minimize waste and optimize synthetic routes for 2-(Chloromethyl)-5-(difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine. Innovations in catalytic methods and biodegradable solvents are shaping the future of its production, addressing concerns about chemical persistence.

In summary, 2-(Chloromethyl)-5-(difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine (CAS No. 1805980-42-0) represents a cutting-edge tool for chemists exploring structure-activity relationships and molecular design. Its multifaceted applications—from agrochemicals to biomedical research—underscore its importance in modern science. As interest in fluorine chemistry and heterocyclic scaffolds grows, this compound is poised to play a pivotal role in advancing both academic and industrial innovations.